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Compound of Interest

Compound Name: 2,6-Dimethoxy-9H-xanthen-9-one

CAS No.: 842-51-3

Cat. No.: B14756593

Get Quote

Executive Summary & Chemical Profile[1][2]
2,6-Dimethoxy-9H-xanthen-9-one (2,6-Dimethoxyxanthone) represents a specialized class of

oxygenated heterocycles derived from the xanthone (9H-xanthen-9-one) scaffold. Unlike its

poly-hydroxylated counterparts (e.g., Mangiferin, Norathyriol) which are hydrophilic and prone

to rapid oxidation, the 2,6-dimethoxy derivative offers a unique lipophilic profile. This structural

modification enhances stratum corneum penetration and formulation stability while retaining the

core pharmacophore responsible for tyrosinase inhibition and anti-inflammatory activity.

This guide details the mechanism, formulation strategies, and validation protocols for utilizing

2,6-Dimethoxy-9H-xanthen-9-one as a next-generation brightening and soothing agent in

cosmetic formulations.

Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14756593#bc-rfq
https://www.benchchem.com/product/b14756593/docs?utm_src=pdf-body#application-note-2-6-dimethoxy-9h-xanthen-9-one-in-cosmetic-science
https://www.benchchem.com/product/b14756593/docs?utm_src=pdf-body#application-note-2-6-dimethoxy-9h-xanthen-9-one-in-cosmetic-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14756593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Relevance to Cosmetics

CAS Number
1214-20-6 (Generic Xanthone

base ref) / Specific Isomer
Regulatory identification

Molecular Formula C₁₅H₁₂O₄
Low molecular weight (<500

Da) favors skin penetration

Molecular Weight 256.25 g/mol Ideal for transdermal delivery

LogP (Predicted) ~2.5 - 3.2
High Lipophilicity: Excellent

affinity for lipid bilayers

Solubility
Insoluble in water; Soluble in

DMSO, Ethanol, Glycols

Requires oil-phase or solvent-

based delivery systems

Appearance
Crystalline solid (White to pale

yellow)

Color-stable in formulation

compared to polyphenols

Mechanism of Action
Tyrosinase Inhibition (Skin Brightening)
The primary cosmetic application of xanthone derivatives is the inhibition of Tyrosinase, the

rate-limiting enzyme in melanogenesis.

Competitive Inhibition: The xanthone core mimics the tyrosine substrate. The 2,6-dimethoxy

substitution pattern sterically hinders the enzyme's copper active site, preventing the

oxidation of Tyrosine to DOPAquinone.

Lipophilic Advantage: Unlike Kojic Acid (hydrophilic), 2,6-Dimethoxyxanthone can more

effectively penetrate the melanocyte membrane to reach melanosomes.

Anti-Inflammatory Signaling
Xanthones modulate the NF-κB pathway, reducing the expression of pro-inflammatory

cytokines (IL-1α, TNF-α) triggered by UV exposure. This makes the compound effective for

"after-sun" care and soothing sensitive skin.
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The following diagram illustrates the dual-action mechanism of 2,6-Dimethoxy-9H-xanthen-9-
one in suppressing pigmentation and inflammation.
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Caption: Figure 1. Dual mechanism of 2,6-Dimethoxy-9H-xanthen-9-one targeting Tyrosinase

activity and UV-induced inflammatory cascades.
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Due to its methoxy-substituted structure, 2,6-Dimethoxy-9H-xanthen-9-one is hydrophobic.

Direct addition to water phases will result in precipitation.

Protocol A: Pre-Solubilization for Emulsions
Objective: Incorporate 0.1% - 0.5% active into an O/W emulsion.

Solvent Selection: Prepare a 10% stock solution using Ethoxydiglycol (Transcutol) or

Propanediol.

Note: Avoid pure Ethanol if the final product is alcohol-free; glycols are preferred for skin

feel.

Dissolution: Heat the solvent to 40°C. Add 2,6-Dimethoxy-9H-xanthen-9-one slowly under

magnetic stirring (500 RPM) until fully dissolved (clear solution).

Phase Addition: Add this pre-mix to the Oil Phase of the emulsion before emulsification, OR

add to the final emulsion during the cool-down phase (below 45°C) if using a solubilizer like

Polysorbate-20.

Stability Check: Centrifuge a sample at 3000 RPM for 15 mins to check for crystallization.

Protocol B: Liposomal Encapsulation (Advanced)
For maximum efficacy, encapsulate the compound to enhance delivery to the basal layer.

Lipid Mix: Dissolve Lecithin (2% w/w) and 2,6-Dimethoxyxanthone (0.5% w/w) in Ethanol.

Film Formation: Evaporate ethanol under vacuum (Rotovap) to form a thin lipid film.

Hydration: Hydrate the film with Phosphate Buffered Saline (PBS) at 50°C under agitation.

Sizing: Sonicate or extrude to achieve vesicle size <200 nm.

Experimental Validation Protocols
Protocol C: Tyrosinase Inhibition Assay (In Vitro)
Purpose: Quantify the skin-whitening potential compared to Kojic Acid.
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Reagents:

Phosphate Buffer (50 mM, pH 6.8)

Mushroom Tyrosinase (1000 U/mL)

L-DOPA (2.5 mM) as substrate

Test Compound: 2,6-Dimethoxy-9H-xanthen-9-one (dissolved in DMSO, final DMSO <1%)

Procedure:

Plate Setup: In a 96-well plate, add:

80 µL Phosphate Buffer

10 µL Test Compound (varying concentrations: 10–200 µg/mL)

10 µL Mushroom Tyrosinase

Incubation: Incubate at 25°C for 10 minutes.

Substrate Addition: Add 20 µL L-DOPA solution.

Measurement: Monitor absorbance at 475 nm (DOPAchrome formation) every 30 seconds

for 10 minutes using a microplate reader.

Calculation:

Determine IC50 value using non-linear regression.

Protocol D: Cytotoxicity Screening (HaCaT Cells)
Purpose: Ensure safety and determine the non-toxic concentration range.

Cell Culture: Seed HaCaT keratinocytes (1 x 10⁴ cells/well) in DMEM medium. Incubate 24h.

Treatment: Replace medium with fresh medium containing 2,6-Dimethoxyxanthone (0, 5, 10,

25, 50, 100 µM).
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Exposure: Incubate for 24h and 48h.

MTT Assay: Add MTT reagent (0.5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.

Readout: Measure Absorbance at 570 nm. Viability >80% is considered non-cytotoxic.

Workflow Diagram: R&D Pipeline
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Caption: Figure 2. Step-by-step R&D pipeline for validating 2,6-Dimethoxyxanthone in cosmetic

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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